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Compound Name: THALLIUM(I)NITRITE

Cat. No.: B1172598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The scientific literature on thallium nitrite compounds is exceptionally limited. Much

of the available data pertains to thallium nitrate, a related but distinct compound. This

document summarizes the available information on thallium nitrites while drawing comparisons

to the better-understood thallium nitrates where relevant. The extreme toxicity of all thallium

compounds necessitates handling with extreme caution and adherence to strict safety

protocols.

Introduction to Thallium Compounds
Thallium (Tl) is a soft, heavy metal known for the high toxicity of its compounds. It primarily

exists in two oxidation states: thallium(I) (thallous) and thallium(III) (thallic). Thallium(I)

compounds are generally more stable. The reactivity and structure of thallium compounds are

of interest in various fields, from organic synthesis to materials science. This review focuses on

the available scientific literature concerning thallium nitrite compounds.

Thallium(I) Nitrite (TlNO₂)
Thallium(I) nitrite, also known as thallous nitrite, is a compound that has received limited

attention in the scientific literature compared to other thallium salts like thallium(I) nitrate.
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Detailed experimental protocols for the synthesis of thallium(I) nitrite are not readily available in

modern literature. However, older literature suggests it can be formed in reactions involving

thallium compounds and sources of nitrite ions.

Known Properties:

A summary of the known quantitative data for thallium(I) nitrite is presented in Table 1.

Property Value Reference

Molecular Formula TlNO₂ N/A

Molecular Weight 250.39 g/mol N/A

Melting Point 183-184 °C Inferred from older literature

Appearance Pale pink needles Inferred from older literature

Experimental Protocol for Complex Formation with Thiourea:

While a detailed synthesis of TlNO₂ is not available, a protocol for its reaction with thiourea to

form a complex has been described:

Dissolve thallium(I) nitrite in water.

Add thiourea to the aqueous solution.

The complex Tl[CS(NH₂)₂]₄NO₂ precipitates as colorless needles.

The complex can be recrystallized from hot water.

The resulting complex darkens at 150 °C and decomposes at 180 °C.

Crystal Structure of Thallium(I) Nitrite
There is no specific information available in the reviewed literature regarding the crystal

structure of thallium(I) nitrite.
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Information on thallium(III) nitrite is even scarcer than for its thallium(I) counterpart. Thallium(III)

compounds are generally less stable than thallium(I) compounds and act as strong oxidizing

agents, which may contribute to the difficulty in synthesizing and isolating a stable thallium(III)

nitrite salt.[1]

Synthesis and Properties of Thallium(III) Nitrite
No methods for the synthesis of thallium(III) nitrite or data on its properties could be found in

the reviewed literature. It is hypothesized that the compound is highly unstable.

Reactions Involving Thallium(III) and Nitrite
While a stable thallium(III) nitrite has not been documented, the reaction of arylthallium(III)

compounds with metal nitrites (such as NaNO₂, KNO₂, and AgNO₂) in trifluoroacetic acid has

been reported to yield nitroarenes.[2] This reaction proceeds through the substitution of the

thallium moiety by a nitroso group, which is subsequently oxidized.[2]

Logical Relationship of Arylthallium(III) Nitrosation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1172598?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172598?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Thallium - Wikipedia [en.wikipedia.org]

2. academic.oup.com [academic.oup.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Thallium Nitrite
Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172598#literature-review-of-thallium-nitrite-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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